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Compound of Interest

Compound Name: 4-Decyn-1-ol

Cat. No.: B3056125

Technical Guide: Physical Properties of 4-Decyn-
1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-Decyn-1-
ol, a valuable intermediate in the synthesis of various organic compounds, including insect

pheromones.[1] The following sections detail its boiling point and density, along with
standardized experimental protocols for their determination.

Core Physical Properties of 4-Decyn-1-ol

The physical characteristics of 4-Decyn-1-ol are essential for its handling, purification, and use
in synthetic chemistry. The boiling point is particularly important for distillation-based

purification, while density is a fundamental property for mass-to-volume conversions and purity
assessment.

Data Presentation

The quantitative physical properties of 4-Decyn-1-ol are summarized in the table below.
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Physical Property

Value

Notes

The boiling point of the related

isomer 9-Decyn-1-ol is 92 °C

Boiling Point Not explicitly found at 4 mmHg.[2] Boiling points of
organic compounds are highly
dependent on pressure.

The density of the related

Density Not explicitly found 'somer 9-Decyn-1-olis 0.87

g/cm3.[2] Density is

temperature-dependent.

Molecular Formula

C10H180

[11(31[4]

Molecular Weight

154.25 g/mol

[1]3]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the boiling point

and density of liquid organic compounds such as 4-Decyn-1-ol.

Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is a common technique in organic

chemistry labs.

Materials:

Small test tube (fusion tube)

High-temperature thermometer

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Thiele tube or similar heating apparatus (e.g., aluminum block)
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Sample of 4-Decyn-1-ol

Stand and clamp

Procedure:

A small amount of 4-Decyn-1-ol is placed in the small test tube.

A capillary tube, which has been sealed at one end, is placed into the test tube with the open
end submerged in the liquid.

The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with
the thermometer bulb.

The entire assembly is placed in a Thiele tube containing a high-boiling liquid (like mineral
oil) or an aluminum heating block.[5]

The apparatus is heated slowly and gently.[5]

As the temperature rises, air trapped in the capillary tube will slowly exit.

When the boiling point of the sample is reached, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube.[5]

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
This is the point where the vapor pressure of the liquid equals the external atmospheric
pressure.

Determination of Density (Pycnometer Method)

This method provides an accurate determination of the density of a liquid.

Materials:

Pycnometer (a small glass flask with a precise volume)

Analytical balance
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e Thermometer

e Sample of 4-Decyn-1-ol

« Distilled water (for calibration)

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance (mass M1).

o The pycnometer is filled with distilled water of a known temperature and weighed again
(mass M2). The density of water at this temperature is known.

o The pycnometer is emptied, dried thoroughly, and then filled with 4-Decyn-1-ol at the same
temperature.

e The pycnometer filled with the sample is weighed (mass M3).

o The density of 4-Decyn-1-ol is calculated using the following formula: Density of sample =
[(M3 - M1) /(M2 - M1)] * Density of water

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the
physical properties of a liquid organic compound.

Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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